Cas no 849062-09-5 ((2,6-difluoro-3-formyl-phenyl)boronic acid)

• Product Name: (2,6-difluoro-3-formyl-phenyl)boronic acid
• CAS No: 849062-09-5
• MF: C₇H₅BF₂O₃
• MW: 185.920609235764
• MDL: MFCD07369756
• CID: 716681
• PubChem ID: 24883867
• Update Time: 2024-10-26

(2,6-difluoro-3-formyl-phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,6-Difluoro-3-formylphenyl)boronic acid
• 2,6-Difluoro-3-formylphenylboronic acid
• Boronic acid,B-(2,6-difluoro-3-formylphenyl)-
• (2,6-difluoro-3-formyl-phenyl)boronic acid
• B-(2,6-Difluoro-3-formylphenyl)boronic acid (ACI)
• Boronic acid, (2,6-difluoro-3-formylphenyl)- (9CI)
• (2,6-Difluoro-3-formylphenyl)boronicacid
• GLQAPMRINNTHGJ-UHFFFAOYSA-N
• 849062-09-5
• BS-24108
• DTXSID40584652
• CS-0175188
• D71438
• MFCD07369756
• SCHEMBL12077889
• AB32232
• AKOS015853344

• MDL： MFCD07369756
• Inchi： 1S/C7H5BF2O3/c9-5-2-1-4(3-11)7(10)6(5)8(12)13/h1-3,12-13H
• InChI Key： GLQAPMRINNTHGJ-UHFFFAOYSA-N
• SMILES： O=CC1C(F)=C(B(O)O)C(F)=CC=1

Computed Properties

• Exact Mass: 186.03000
• Monoisotopic Mass: 186.0299805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 124-131 °C (lit.)
• Boiling Point: 349.2±52.0 °C at 760 mmHg
• Flash Point: 165.0±30.7 °C
• Refractive Index: 1.503
• PSA: 57.53000
• LogP: -0.54290
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2,6-difluoro-3-formyl-phenyl)boronic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R22; R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives